![molecular formula C26H23F2N3O2 B2886305 1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-phenethyl-1H-pyrazole-4-carboxamide CAS No. 1014090-86-8](/img/structure/B2886305.png)
1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-phenethyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-phenethyl-1H-pyrazole-4-carboxamide is a novel compound with potential applications in scientific research. This compound has been synthesized using a specific method and its mechanism of action, biochemical and physiological effects have been studied in detail.
Scientific Research Applications
Synthesis and Derivative Formation
Research on pyrazole derivatives, including fluorinated ones, focuses on synthesizing novel compounds with potential biological activities. For instance, the synthesis of fluoro-containing derivatives of pyrazolo[3,4-d]pyrimidines involves reactions with various amines to form substituted amides, demonstrating the utility of fluorinated benzyl groups in medicinal chemistry as precursors for further functionalization (Eleev et al., 2015). Similarly, the development of synthetic strategies for new 3-amino-4-fluoropyrazoles emphasizes the significance of fluorine atoms in enhancing the chemical and biological properties of pyrazole-based compounds (Surmont et al., 2011).
Biological Activity and Drug Discovery
Fluorinated pyrazoles and their derivatives are explored for various biological activities, including anticancer, antituberculosis, and enzyme inhibition properties. For example, novel N-(ferrocenylmethyl)benzene-carboxamide derivatives, incorporating fluorobenzoic acids, were synthesized and demonstrated cytotoxic effects against breast cancer cell lines, highlighting the potential of fluorinated pyrazoles in cancer therapy (Kelly et al., 2007). Additionally, thiazole-aminopiperidine hybrid analogues, including fluorobenzyl groups, were identified as potent Mycobacterium tuberculosis GyrB inhibitors, indicating the role of fluorine in developing antituberculosis agents (Jeankumar et al., 2013).
Mechanistic Studies and Drug Metabolism
Fluorine-19 nuclear magnetic resonance (NMR) spectroscopy has been applied to study the metabolism and disposition of HIV integrase inhibitors, underscoring the importance of fluorine in pharmaceutical research for tracking the metabolic fate of fluorinated drugs (Monteagudo et al., 2007). This technique provides valuable insights into the pharmacokinetics and pharmacodynamics of drugs containing fluorine atoms, facilitating the optimization of drug design and development processes.
properties
IUPAC Name |
3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-N-(2-phenylethyl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23F2N3O2/c27-22-10-4-8-20(14-22)16-31-17-24(25(32)29-13-12-19-6-2-1-3-7-19)26(30-31)33-18-21-9-5-11-23(28)15-21/h1-11,14-15,17H,12-13,16,18H2,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZIRNLQGSBNEPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C2=CN(N=C2OCC3=CC(=CC=C3)F)CC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.